Cas no 2092835-02-2 (CID 28806545)

• Product Name: CID 28806545
• CAS No: 2092835-02-2
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5266643
• Update Time: 2025-07-14

CID 28806545 Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine
• CID 28806545
• 1H-Indole-3-propanamine, α,7-dimethyl-, (αS)-

• Inchi： 1S/C13H18N2/c1-9-4-3-5-12-11(7-6-10(2)14)8-15-13(9)12/h3-5,8,10,15H,6-7,14H2,1-2H3/t10-/m0/s1
• InChI Key： MIGRVQASJPRBLC-JTQLQIEISA-N
• SMILES： N1C=C(C2C=CC=C(C)C1=2)CC[C@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Boiling Point: 366.7±30.0 °C(Predicted)
• pka: 17.61±0.30(Predicted)

Additional information on CID 28806545

Comprehensive Analysis of CID 28806545 (CAS No. 2092835-02-2): Properties, Applications, and Research Insights

The compound identified as CID 28806545 (CAS No. 2092835-02-2) has garnered significant attention in recent years due to its unique chemical properties and potential applications across various industries. Researchers and professionals frequently search for terms like "CID 28806545 uses", "CAS 2092835-02-2 solubility", and "CID 28806545 synthesis method", reflecting the growing interest in this molecule. This article delves into the scientific and practical aspects of this compound, addressing common queries while highlighting its relevance in contemporary research.

Chemically, CID 28806545 belongs to a class of organic compounds characterized by its distinct molecular structure. Its CAS registry number, 2092835-02-2, serves as a unique identifier in global chemical databases, ensuring accurate referencing in academic and industrial contexts. Recent studies have explored its thermodynamic stability and reactivity under varying conditions, topics frequently searched in platforms like Google Scholar and PubMed. The compound's molecular weight and functional groups contribute to its versatility, making it a subject of interest for material science and pharmaceutical applications.

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